Cas no 82921-57-1 (Guanosine,2'-deoxy-N-(2-methyl-1-oxopropyl)-6-O-[2-(4-nitrophenyl)ethyl]- (9CI))

• Product name: Guanosine,2'-deoxy-N-(2-methyl-1-oxopropyl)-6-O-[2-(4-nitrophenyl)ethyl]- (9CI)
• CAS No: 82921-57-1
• MF: C₂₂H₂₆N₆O₇
• MW: 486.47784
• CID: 730754
• PubChem ID: 342791

Guanosine,2'-deoxy-N-(2-methyl-1-oxopropyl)-6-O-[2-(4-nitrophenyl)ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine,2'-deoxy-N-(2-methyl-1-oxopropyl)-6-O-[2-(4-nitrophenyl)ethyl]- (9CI)
• N-[9-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-[2-(4-nitrophenyl)ethoxy]purin-2-yl]-2-methylpropanamide
• 82921-57-1
• NSC-380544
• DTXSID30321730
• NSC380544

• Inchi： InChI=1S/C22H26N6O7/c1-12(2)20(31)25-22-24-19-18(23-11-27(19)17-9-15(30)16(10-29)35-17)21(26-22)34-8-7-13-3-5-14(6-4-13)28(32)33/h3-6,11-12,15-17,29-30H,7-10H2,1-2H3,(H,24,25,26,31)
• InChI Key： LJCIZKLYRPZBHU-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)NC1=NC2=C(C(=N1)OCCC3=CC=C(C=C3)[N+](=O)[O-])N=CN2C4CC(C(O4)CO)O

Computed Properties

• Exact Mass: 486.186
• Monoisotopic Mass: 486.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.56
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.704
• PSA: 177.44000
• LogP: 2.18740